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Compound of Interest

Compound Name: GAK inhibitor 49 hydrochloride

Cat. No.: B8144741 Get Quote

GAK Inhibitor 49 Hydrochloride: Technical
Support Center
For researchers, scientists, and drug development professionals utilizing GAK inhibitor 49
hydrochloride, this technical support center provides essential information on its solubility and

stability. Below you will find troubleshooting guides and frequently asked questions to ensure

successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is GAK inhibitor 49 hydrochloride and what is its primary mechanism of action?

A1: GAK inhibitor 49 hydrochloride is a potent and highly selective ATP-competitive inhibitor

of cyclin G-associated kinase (GAK).[1][2][3] It has a Ki of 0.54 nM and a cellular IC50 of 56

nM.[1][2][3] GAK is a serine/threonine kinase that plays a crucial role in clathrin-mediated

membrane trafficking. By inhibiting GAK, this compound can be used to study its role in various

cellular processes, including viral entry and cancer biology.[4][5][6]

Q2: What are the recommended storage conditions for GAK inhibitor 49 hydrochloride?

A2: Proper storage is critical to maintain the integrity of the compound. For long-term storage, it

is recommended to store the solid form at -20°C for up to 3 years. Stock solutions should be
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aliquoted to avoid repeated freeze-thaw cycles and can be stored at -80°C for up to 1 year or at

-20°C for up to 1 month.[1][7]

Q3: My GAK inhibitor 49 hydrochloride will not fully dissolve. What can I do?

A3: If you are experiencing solubility issues, several factors could be at play. Ensure you are

using a suitable solvent and concentration as detailed in the solubility data tables below. For

challenging dissolutions, gentle heating and/or sonication can be used to aid the process.[2] It

is also crucial to use fresh, anhydrous solvents, especially DMSO, as the presence of moisture

can reduce solubility.[7]

Q4: I observed precipitation when diluting my DMSO stock solution into an aqueous buffer.

How can I prevent this?

A4: This is a common issue for compounds with low aqueous solubility. To mitigate

precipitation, it is recommended to use a co-solvent system. For in vivo studies, formulations

with PEG300, Tween-80, and saline, or with corn oil, have been shown to yield clear solutions.

[1][2] For in vitro assays, consider using a lower final concentration of the compound or

increasing the percentage of DMSO in the final solution, while being mindful of its potential

effects on the cells.

Troubleshooting Guide
This guide addresses specific issues that may arise during the handling and use of GAK
inhibitor 49 hydrochloride.

Issue 1: Inconsistent experimental results.
Possible Cause: Compound degradation due to improper storage or handling.

Solution: Review the storage conditions of both the solid compound and stock solutions.

Ensure that stock solutions are not subjected to repeated freeze-thaw cycles. Prepare fresh

dilutions from a new stock aliquot for each experiment.

Issue 2: Low potency observed in cellular assays
compared to in vitro data.
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Possible Cause: The cellular IC50 can be influenced by factors such as cell membrane

permeability and competition with intracellular ATP.[8]

Solution: Optimize the incubation time and concentration of the inhibitor. Ensure that the

observed effect is not due to non-specific toxicity by including appropriate controls.

Issue 3: Difficulty in achieving the desired concentration
for in vivo studies.

Possible Cause: The hydrochloride salt may have different solubility characteristics

compared to the free base.

Solution: Refer to the provided in vivo formulation protocols. The use of excipients like

PEG300, Tween-80, and SBE-β-CD can significantly improve solubility and bioavailability.[2]

Data Presentation
Solubility Data

Solvent
Concentration
(mg/mL)

Molarity (mM) Notes

DMSO 74 199.78

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[7]

Ethanol 6 16.19

Water Insoluble Insoluble

In Vivo Formulation Solubility
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Formulation Concentration (mg/mL) Appearance

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 Clear Solution

10% DMSO, 90% (20% SBE-

β-CD in Saline)
2.08

Suspended Solution (requires

sonication)

10% DMSO, 90% Corn Oil ≥ 2.08 Clear Solution

Data compiled from multiple sources.[1][2][7][9]

Stability and Storage
Form Storage Temperature (°C) Duration

Powder -20 3 years

Stock Solution in Solvent -80 1 year

Stock Solution in Solvent -20 1 month

Data compiled from multiple sources.[1][7]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh the required amount of GAK inhibitor 49 hydrochloride
powder.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM

concentration.

Dissolution: Vortex the solution until the compound is fully dissolved. Gentle warming or

sonication can be applied if necessary.

Storage: Aliquot the stock solution into single-use vials and store at -80°C.

Protocol for In Vivo Formulation (Clear Solution)
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This protocol yields a clear solution of ≥ 1.43 mg/mL.[1]

Prepare Stock: Prepare a 14.3 mg/mL stock solution of GAK inhibitor 49 hydrochloride in

DMSO.

Mixing: For a 1 mL final volume, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix thoroughly.

Add Surfactant: Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Final Dilution: Add 450 µL of Saline to bring the final volume to 1 mL.
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Caption: Signaling pathway of GAK in clathrin-mediated endocytosis and its inhibition by GAK
inhibitor 49 hydrochloride.
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Solubility Issue Encountered

Is the correct solvent being used?

Is the solvent fresh and anhydrous?

Yes

Use fresh, anhydrous solvent

No

Apply gentle heating or sonication

Yes No

Consult in vivo formulation guide for aqueous solutions

Precipitation in aqueous buffer

Issue Resolved

Dissolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for addressing solubility issues with GAK inhibitor 49
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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